2,3-Difluoro-4-methoxy-DL-phenylalanine

• IUPAC Name: 2-amino-3-(2,3-difluoro-4-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C10H11F2NO3/c1-16-7-3-2-5(8(11)9(7)12)4-6(13)10(14)15/h2-3,6H,4,13H2,1H3,(H,14,15)
• InChI Key: PQCGRBWGXKGWIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CC(C(=O)O)N)F)F
• Molecular Formula: C10H11F2NO3
• DSSTOX Substance ID: DTXSID501301145
• Molecular Weight: 231.20 g/mol
• CAS RN: 1256482-63-9

Description

“2,3-Difluoro-4-methoxy-DL-phenylalanine” is a chemical compound with the CAS number 1256482-63-9. It is used in laboratory chemicals.

Molecular Structure Analysis

The molecular weight of “2,3-Difluoro-4-methoxy-DL-phenylalanine” is 231.2. The InChI code is 1S/C10H11F2NO3/c1-16-7-3-2-5 (8 (11)9 (7)12)4-6 (13)10 (14)15/h2-3,6H,4,13H2,1H3, (H,14,15).

Physical And Chemical Properties Analysis

“2,3-Difluoro-4-methoxy-DL-phenylalanine” is a solid at ambient temperature. Its boiling point is 260.

Scientific Research Applications

Enzyme Inhibition and Mechanism Elucidation

One research application involves the study of enzyme mechanisms, specifically phenylalanine ammonia-lyase (PAL), an enzyme critical in phenylpropanoid biosynthesis. A study by Hashimoto et al. (2000) synthesized photoreactive cinnamic acid analogues, including derivatives that share structural similarities with 2,3-Difluoro-4-methoxy-DL-phenylalanine, to investigate PAL's properties. These compounds demonstrated inhibitory activity and were used for specific photolabeling of the enzyme, aiding in understanding the enzyme's regulation and activity without the need for radioisotopes (Hashimoto, Hatanaka, & Nabeta, 2000).

Biomaterials and Polymer Chemistry

In the field of biomaterials, amino acid-based polymers have been designed for various applications. Kumar, Roy, & De (2012) explored the synthesis of cationic methacrylate polymers containing chiral amino acid moieties via reversible addition–fragmentation chain transfer polymerization. These polymers, incorporating phenylalanine derivatives, exhibit pH responsiveness and could be utilized in drug delivery systems owing to their controlled synthesis, specific rotations, and self-assembly properties (Kumar, Roy, & De, 2012).

Chemical Synthesis and Modification

Another application is seen in the chemical synthesis of phenylalanine derivatives for the development of novel compounds. Schlosser, Brügger, Schmidt, & Amrhein (2004) detailed a procedure for converting (2-bromo-1,1-difluoroethyl)arenes into α-aryl-α,α-difluoroacetaldehydes, followed by multiple steps to yield β-aryl-β,β-difluoro-α-oxopropionic acids and phenylalanine derivatives. These compounds, including difluorinated analogs, have potential applications in pharmaceuticals as enzyme inhibitors, showcasing the versatile utility of modified phenylalanine structures in drug development (Schlosser, Brügger, Schmidt, & Amrhein, 2004).

Protein Interaction Studies

Tharp et al. (2014) genetically encoded seven phenylalanine derivatives with small ortho substitutions, including halides and methoxy groups, in Escherichia coli and mammalian cells. These modifications, similar to 2,3-Difluoro-4-methoxy-DL-phenylalanine, enable the study of protein interactions, environmental sensing within proteins, and the synthesis of non-canonical amino acids for pharmaceutical applications (Tharp, Wang, Lee, Yang, & Liu, 2014).

Safety and Hazards

“2,3-Difluoro-4-methoxy-DL-phenylalanine” is recommended for use as laboratory chemicals. It is advised against use in food, drugs, pesticides, or biocidal products.